Cas no 39499-95-1 (4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol)
39499-95-1 structure
Product Name:4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol
CAS No:39499-95-1
MF:C17H20O4
MW:288.338305473328
CID:1507708
PubChem ID:3084744
Update Time:2025-04-21
4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol
- phenol, 4-[2-(3,4,5-trimethoxyphenyl)ethyl]-
- 4-[2-(3,4,5-Trimethoxy-phenyl)-ethyl]-phenol
- 39499-95-1
- 1-(4-hydroxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethane
- Phenol, 4-(2-(3,4,5-trimethoxyphenyl)ethy)-
- SCHEMBL9089503
- CHEMBL313688
- Isoamoenylin
- DTXSID10192642
- WYMYMRJMKNLHSF-UHFFFAOYSA-N
- 4'-Hydroxy-3,4,5-trimethoxybibenzyl
-
- Inchi: 1S/C17H20O4/c1-19-15-10-13(11-16(20-2)17(15)21-3)5-4-12-6-8-14(18)9-7-12/h6-11,18H,4-5H2,1-3H3
- InChI Key: WYMYMRJMKNLHSF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)CCC1C=CC(=CC=1)O)OC)OC
Computed Properties
- Exact Mass: 288.1362
- Monoisotopic Mass: 288.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.92
4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
39499-95-1 (4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol) Related Products
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